Cas no 1562304-58-8 (1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1562304-58-8
• MF: C₂₀H₂₉BN₂O₂
• MW: 340.267465353012
• MDL: MFCD30536309
• CID: 4674617
• PubChem ID: 90035467
• Update Time: 2025-11-01

1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-(tert-butyl)benzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(4-tert-Butyl-benzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-[(4-tert-butylphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-[(4-tert-butylphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• NLWBJEKMQIURFE-UHFFFAOYSA-N
• D94135
• AKOS037647530
• A1-04221
• AS-74005
• SCHEMBL15562729
• 1562304-58-8
• 1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD30536309
• Inchi： 1S/C20H29BN2O2/c1-18(2,3)16-10-8-15(9-11-16)13-23-14-17(12-22-23)21-24-19(4,5)20(6,7)25-21/h8-12,14H,13H2,1-7H3
• InChI Key： NLWBJEKMQIURFE-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CC3C=CC(=CC=3)C(C)(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 340.2322083 g/mol
• Monoisotopic Mass: 340.2322083 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Molecular Weight: 340.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1562304-58-8)

The compound 1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1562304-58-8) is a boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a pyrazole core substituted with a 4-tert-butylbenzyl group and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Its unique structure has garnered attention in the development of novel therapeutics and advanced materials.

In recent years, the demand for boronic acid derivatives and pyrazole-based compounds has surged due to their role in drug discovery and material science. Researchers are particularly interested in CAS No. 1562304-58-8 for its potential in creating targeted therapies for inflammatory diseases and cancer. The compound's boronate ester group enhances its stability and reactivity, which is critical for high-yield synthetic processes. This aligns with the growing trend of precision medicine and personalized healthcare, where tailored molecular structures are essential.

The synthesis of 1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole involves multi-step organic reactions, including palladium-catalyzed borylation. Its lipophilic tert-butylbenzyl substituent improves membrane permeability, a property highly valued in pharmacokinetic optimization. This characteristic is frequently searched by chemists exploring bioavailability enhancement strategies in drug design. Additionally, the compound's dioxaborolane ring is a hotspot for modifications, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1562304-58-8 is a key building block in the production of heterocyclic pharmaceuticals. Its compatibility with green chemistry principles, such as minimizing solvent waste, resonates with the global push for sustainable manufacturing. Laboratories often query scalable synthesis methods for this compound, reflecting the need for cost-effective and environmentally friendly production techniques. The compound's stability under ambient conditions further adds to its practicality in large-scale applications.

Beyond pharmaceuticals, 1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has potential in agrochemicals and functional materials. Its boron-containing structure is instrumental in developing light-emitting diodes (LEDs) and organic electronic devices, topics trending in materials science forums. The compound's ability to act as a ligand in catalytic systems is another area of active research, particularly in asymmetric synthesis, which dominates academic discussions on chiral induction.

Quality control and analytical characterization of CAS No. 1562304-58-8 are critical for ensuring reproducibility in research. Techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed. These methods are frequently searched alongside the compound's name, highlighting the importance of purity and structural verification in synthetic chemistry. The compound's crystalline form and solubility profile are also key parameters for formulation scientists.

In summary, 1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole represents a fusion of innovation and utility in modern chemistry. Its applications span from life-saving drugs to cutting-edge materials, addressing pressing challenges in healthcare and technology. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in molecular design and functional group transformations.